Dihydroechinofuran

• Molecular Formula: C16H18O3
• Molecular Weight: 258.31 g/mol
• IUPAC Name: 2-[4-(4-methylpent-3-enyl)-2,5-dihydrofuran-2-yl]cyclohexa-2,5-diene-1,4-dione
• InChI: InChI=1S/C16H18O3/c1-11(2)4-3-5-12-8-16(19-10-12)14-9-13(17)6-7-15(14)18/h4,6-9,16H,3,5,10H2,1-2H3
• InChI Key: MQVIMAJNAQWVSP-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCC1=CC(OC1)C2=CC(=O)C=CC2=O)C

Description

Dihydroechinofuran is a member of 1,4-benzoquinones.

Scientific Research Applications

• Biosynthesis and Metabolism : Dihydroechinofuran, identified as an unusual metabolite, is produced by cell suspension cultures of Lithospermum erythrorhizon. It is thought to be derived from geranylhydroquinone, a key intermediate in the biosynthesis of shikonin, and is mostly released into the growth medium rather than retained within the cells (Fukui, Tani & Tabata, 1992).

• Chemical Structure and Classification : Research on dihydro-β-agarofuran sesquiterpenoids, a class of natural products, has highlighted their structural diversity. These compounds are based on a tricyclic skeleton and have been isolated from various species, exhibiting activities such as multidrug resistance reversal, HIV inhibition, and antitumor activity (Gao, Wu, Zhang & Konishi, 2007).

• Biomass-Derived Applications : The study of biomass-derived 2,5-Dihydroxymethylfuran (DHMF) has gained attention due to its potential applications and peculiar structure. Research has been focused on the production of DHMF from 5-hydroxymethylfurfural (HMF), exploring various chemocatalytic pathways (Hu et al., 2018).

• Medicinal Chemistry and Pharmacology : The synthesis and evaluation of dihydrobenzofuran analogues of hallucinogens, including mescaline derivatives, have been studied for their potential pharmacological activities. This research contributes to understanding the structure-activity relationships of these compounds (Monte et al., 1997).

• Biomedical Applications : Dihydropyridines, which share a structural similarity with this compound, have been investigated for their potential in clinical applications, particularly for their inotropic and vasomotor effects. The studies focus on their mechanism of action involving calcium currents (Brown, Kunze & Yatani, 1984).

• Environmental and Safety Studies : The impact of tetrahydrofuran, a compound related to this compound, on enzyme activities in activated sludge has been explored. Understanding the effect of such compounds on environmental systems is crucial for assessing their environmental fate and potential risks (Lv et al., 2008).